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Cat. No.: B010315 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Allyloxymethoxytriglycol is a functionalized nonionic surfactant designed for use in specialized

polymer synthesis, particularly in emulsion polymerization systems. Its unique structure

combines a hydrophilic triglycol chain, a hydrophobic moiety, and a reactive allyl ether group.

This reactive group allows for covalent bonding with polymer backbones during polymerization,

leading to enhanced stability and performance of the final latex. These application notes

provide detailed protocols for the use of Allyloxymethoxytriglycol in surfactant formulations, with

a focus on its application as a polymerizable surfactant (surfmer).

The primary advantage of using a polymerizable surfactant like Allyloxymethoxytriglycol is the

permanent incorporation of the surfactant into the polymer particle.[1][2] This minimizes issues

associated with conventional surfactants, such as migration, which can negatively impact film

properties like water sensitivity and adhesion.[1][3]

Physicochemical Properties
The following table summarizes the key physicochemical properties of Allyloxymethoxytriglycol.

These values are critical for determining the optimal concentration and conditions for its use in

formulation.
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Property Value (Typical) Method/Instrument

Appearance Colorless to light yellow liquid Visual Inspection

Molecular Weight ~250 g/mol Mass Spectrometry

HLB (Hydrophile-Lipophile

Balance)
12-14 Calculated

Critical Micelle Concentration

(CMC)

80-120 mg/L in deionized

water
Tensiometer (Wilhelmy Plate)

Surface Tension at CMC 30-35 mN/m Tensiometer (Wilhelmy Plate)

Solubility
Soluble in water and polar

organic solvents
Visual Inspection

Health and Safety
Before handling Allyloxymethoxytriglycol, it is crucial to review the Safety Data Sheet (SDS).

Personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, should

be worn at all times.[4] Work should be conducted in a well-ventilated area or under a chemical

fume hood.[5][6] In case of skin or eye contact, rinse immediately and thoroughly with water.

Precautionary Statements:

Avoid breathing vapors or mist.

Wash skin thoroughly after handling.

Do not eat, drink, or smoke when using this product.

Wear protective gloves, protective clothing, eye protection, and face protection.

Application: Emulsion Polymerization
Allyloxymethoxytriglycol is highly effective as a primary or co-surfactant in emulsion

polymerization to produce stable latexes for coatings, adhesives, and drug delivery systems.[7]

[8] Its ability to polymerize into the polymer backbone enhances the water resistance of the

resulting film.[1]
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Experimental Protocol: Preparation of an Acrylic Latex
This protocol describes the synthesis of a stable acrylic latex using Allyloxymethoxytriglycol as

a polymerizable surfactant.

Materials:

Monomers: Methyl Methacrylate (MMA), Butyl Acrylate (BA)

Initiator: Ammonium Persulfate (APS)

Polymerizable Surfactant: Allyloxymethoxytriglycol

Deionized Water

Equipment:

Jacketed glass reactor with a condenser, nitrogen inlet, and mechanical stirrer

Monomer emulsion feed vessel

Heating mantle with temperature controller

Procedure:

Reactor Setup:

Charge the reactor with deionized water and a portion of the Allyloxymethoxytriglycol.

Begin purging with nitrogen and start mechanical stirring.

Heat the reactor to the target polymerization temperature (typically 75-85°C).

Monomer Emulsion Preparation:

In a separate vessel, prepare a pre-emulsion by mixing the monomers (MMA, BA), the

remaining Allyloxymethoxytriglycol, and deionized water.

Stir vigorously to form a stable monomer emulsion.
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Initiation and Polymerization:

Once the reactor reaches the set temperature, add the initiator solution (APS dissolved in

deionized water).

Begin the continuous feed of the monomer pre-emulsion into the reactor over a period of

2-4 hours.

Maintain the reaction temperature throughout the feed.

Completion and Cooling:

After the monomer feed is complete, maintain the temperature for an additional 1-2 hours

to ensure high monomer conversion.

Cool the reactor to room temperature while maintaining stirring and nitrogen purge.

Filter the resulting latex to remove any coagulum.

Formulation Performance Data
The following table presents typical performance data for an acrylic latex formulated with

Allyloxymethoxytriglycol compared to a conventional non-polymerizable surfactant.

Parameter
Latex with
Allyloxymethoxytriglycol

Latex with Conventional
Surfactant

Particle Size (nm) 100 - 150 120 - 180

Solids Content (%) 45 - 50 45 - 50

Viscosity (cP) 200 - 500 200 - 500

Coagulum (%) < 0.1 < 0.1

Water Absorption of Film (%) < 5 10 - 15

Diagrams
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Logical Relationship of Allyloxymethoxytriglycol in
Formulation
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Caption: Logical flow of Allyloxymethoxytriglycol in an emulsion polymerization process.

Experimental Workflow for Latex Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b010315?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

